Cas no 2172625-61-3 (4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}but-2-enoic acid)

• Product Name: 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}but-2-enoic acid
• CAS No: 2172625-61-3
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6355140
• PubChem ID: 165816025
• Update Time: 2025-09-18

4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}but-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}but-2-enoic acid
• 4-{3-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]propanamido}but-2-enoic acid
• EN300-1565572
• 2172625-61-3

• Inchi： 1S/C28H32N2O5/c31-26(29-17-7-14-27(32)33)16-15-19-8-1-6-13-25(19)30-28(34)35-18-24-22-11-4-2-9-20(22)21-10-3-5-12-23(21)24/h2-5,7,9-12,14,19,24-25H,1,6,8,13,15-18H2,(H,29,31)(H,30,34)(H,32,33)/b14-7+
• InChI Key： DNLCGYMUBJLDNR-VGOFMYFVSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCCC1CCC(NC/C=C/C(=O)O)=O)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 746
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}but-2-enoic acid

Research Briefing on 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}but-2-enoic acid (CAS: 2172625-61-3)

In recent years, the compound 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}but-2-enoic acid (CAS: 2172625-61-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly in the design of peptide-based therapeutics and targeted drug delivery systems. The presence of the fluorenylmethoxycarbonyl (Fmoc) protecting group and the but-2-enoic acid moiety makes it a versatile intermediate in synthetic chemistry and bioconjugation strategies.

Recent studies have focused on the synthesis and functionalization of this compound to enhance its utility in biomedical applications. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route for 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}but-2-enoic acid, highlighting its improved yield and purity compared to traditional methods. The study emphasized the compound's role as a key building block for the development of peptide-drug conjugates (PDCs), which are increasingly being investigated for their ability to deliver cytotoxic agents selectively to cancer cells.

Another significant advancement was reported in a 2024 study published in Bioorganic & Medicinal Chemistry Letters, where researchers explored the compound's potential as a linker in antibody-drug conjugates (ADCs). The study demonstrated that the but-2-enoic acid moiety could be effectively conjugated to monoclonal antibodies, enabling the targeted delivery of payloads with high specificity. The researchers also noted the compound's stability under physiological conditions, a critical factor for its translational potential.

In addition to its applications in drug delivery, 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}but-2-enoic acid has been investigated for its role in modulating protein-protein interactions. A 2023 preprint on bioRxiv described its use as a scaffold for designing small-molecule inhibitors of protein-protein interactions involved in inflammatory pathways. The study provided preliminary evidence of the compound's ability to disrupt key interactions, suggesting its potential as a lead compound for anti-inflammatory drug development.

Despite these promising findings, challenges remain in the widespread adoption of this compound. Issues such as scalability of synthesis, cost-effectiveness, and in vivo stability need to be addressed in future research. However, the growing body of literature underscores the compound's versatility and potential to contribute to advancements in chemical biology and pharmaceutical sciences. As research continues, it is anticipated that 4-{3-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylpropanamido}but-2-enoic acid will play an increasingly important role in the development of next-generation therapeutics.